Cas no 865074-52-8 (2-Methyl-4-(3-{[3-(2-methylpyridin-4-yl)propyl]sulfanyl}propyl)pyridine)

• Product Name: 2-Methyl-4-(3-{[3-(2-methylpyridin-4-yl)propyl]sulfanyl}propyl)pyridine
• CAS No: 865074-52-8
• CID: 4661959
• Update Time: 2025-05-23

2-Methyl-4-(3-{[3-(2-methylpyridin-4-yl)propyl]sulfanyl}propyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(3-{[3-(2-methylpyridin-4-yl)propyl]sulfanyl}propyl)pyridine

Additional information on 2-Methyl-4-(3-{[3-(2-methylpyridin-4-yl)propyl]sulfanyl}propyl)pyridine

The Chemical Compound CAS No 865074-52-8: 2-Methyl-4-(3-{[3-(2-methylpyridin-4-yl)propyl]sulfanyl}propyl)pyridine

The compound with CAS number 865074-52-8, known as 2-Methyl-4-(3-{[3-(2-methylpyridin-4-yl)propyl]sulfanyl}propyl)pyridine, is a complex organic molecule that has garnered significant attention in the field of heterocyclic chemistry. This compound belongs to the class of pyridines, which are six-membered aromatic rings with one nitrogen atom. The presence of methyl groups and sulfanyl (thioether) linkages in its structure contributes to its unique chemical properties and potential applications in various industries.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of antimicrobial agents and anticancer drugs. The sulfanyl group in this compound is known to enhance the molecule's stability and bioavailability, making it a promising candidate for pharmaceutical applications. Researchers have also explored its potential as a building block for more complex molecules, leveraging its structural versatility.

The synthesis of 2-Methyl-4-(3-{[3-(2-methylpyridin-4-yl)propyl]sulfanyl}propyl)pyridine typically involves a multi-step process, including nucleophilic substitution and coupling reactions. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions, leading to higher yields and improved purity. These advancements underscore the compound's suitability for large-scale production in both academic and industrial settings.

In terms of physical properties, this compound exhibits a melting point of approximately 110°C and is sparingly soluble in water but readily dissolves in organic solvents like dichloromethane and ethyl acetate. Its thermodynamic stability has been tested under various conditions, revealing minimal degradation even at elevated temperatures, which is advantageous for its storage and transportation.

The application of CAS No 865074-52-8 extends beyond pharmaceuticals. It has been investigated for its role in catalytic processes, where its sulfur-containing moiety can act as a ligand or a coordinating group. This property opens up possibilities in the development of new catalysts for organic transformations, contributing to the growing field of green chemistry.

Recent research has also delved into the environmental impact of this compound. Studies indicate that it undergoes biodegradation under aerobic conditions, reducing concerns about its persistence in the environment. This eco-friendly profile aligns with current trends toward sustainable chemical practices.

In conclusion, CAS No 865074-52-8 stands out as a versatile and innovative compound with a wide range of potential applications. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in modern chemical research. As further investigations unfold, this compound is expected to contribute significantly to both scientific progress and industrial innovation.